Cas no 2171793-15-8 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid)

2-{4-[2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a pyrazole ring and a methoxybutanamide linker, offering versatility in solid-phase peptide assembly. The Fmoc group ensures orthogonal protection compatibility with standard SPPS protocols, while the carboxylic acid functionality facilitates coupling reactions. This compound is particularly useful for introducing modified pyrazole-containing motifs into peptide sequences, enabling the study of structure-activity relationships. Its well-defined protection scheme and reactive handles make it suitable for controlled incorporation into complex molecular architectures, serving as a valuable building block in medicinal chemistry and biochemical research.
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid structure
2171793-15-8 structure
Product Name:2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid
CAS No:2171793-15-8
MF:C25H26N4O6
MW:478.497146129608
CID:5894004
PubChem ID:165607860
Update Time:2025-06-14

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid
    • 2171793-15-8
    • 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid
    • EN300-1539768
    • Inchi: 1S/C25H26N4O6/c1-34-11-10-22(24(32)27-16-12-26-29(13-16)14-23(30)31)28-25(33)35-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,12-13,21-22H,10-11,14-15H2,1H3,(H,27,32)(H,28,33)(H,30,31)
    • InChI Key: KCBISRKULGKYRM-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NC1C=NN(CC(=O)O)C=1)=O)CCOC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 478.18523456g/mol
  • Monoisotopic Mass: 478.18523456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 730
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 132Ų

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1539768-0.05g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid
2171793-15-8
0.05g
$2829.0 2023-06-05
Enamine
EN300-1539768-0.1g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid
2171793-15-8
0.1g
$2963.0 2023-06-05
Enamine
EN300-1539768-0.25g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid
2171793-15-8
0.25g
$3099.0 2023-06-05
Enamine
EN300-1539768-0.5g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid
2171793-15-8
0.5g
$3233.0 2023-06-05
Enamine
EN300-1539768-1.0g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid
2171793-15-8
1g
$3368.0 2023-06-05
Enamine
EN300-1539768-2.5g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid
2171793-15-8
2.5g
$6602.0 2023-06-05
Enamine
EN300-1539768-5.0g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid
2171793-15-8
5g
$9769.0 2023-06-05
Enamine
EN300-1539768-10.0g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid
2171793-15-8
10g
$14487.0 2023-06-05
Enamine
EN300-1539768-50mg
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid
2171793-15-8
50mg
$2829.0 2023-09-26
Enamine
EN300-1539768-100mg
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-1H-pyrazol-1-yl}acetic acid
2171793-15-8
100mg
$2963.0 2023-09-26

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid

Comprehensive Analysis of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid (CAS No. 2171793-15-8)

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid (CAS No. 2171793-15-8) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique pyrazole-acetic acid backbone coupled with an Fmoc-aminobutyric acid moiety, making it invaluable for solid-phase peptide synthesis (SPPS) and drug discovery applications. Its structural complexity and functional versatility align with current trends in precision medicine and targeted therapeutics, addressing growing demand for high-purity building blocks in biopharmaceutical research.

The Fmoc (9-fluorenylmethoxycarbonyl) group in this compound serves as a temporary protecting group during peptide chain assembly, a critical feature for modern automated peptide synthesizers. Researchers particularly value its compatibility with green chemistry principles, as it avoids harsh deprotection conditions required by older Boc (tert-butoxycarbonyl) strategies. Recent publications highlight its utility in creating peptide-drug conjugates (PDCs), a hot topic in oncological research and antibody engineering.

From a structural-activity relationship (SAR) perspective, the methoxybutanamido linker enhances conformational flexibility while the pyrazole ring contributes to hydrogen bonding capacity – properties increasingly sought after in GPCR-targeted drugs and protease inhibitors. Analytical data shows excellent HPLC purity (>95%) and mass spectrometry confirmation, meeting stringent requirements for GLP-compliant research.

Storage recommendations for this Fmoc-amino acid derivative emphasize protection from moisture and light exposure, with optimal stability at -20°C under argon atmosphere. These handling protocols reflect growing industry focus on compound integrity tracking throughout the research-to-production pipeline. The compound's water solubility can be modulated through pH adjustment, a valuable trait for formulation scientists developing injectable biologics.

Emerging applications include its use as a spacer arm in biotinylation reagents and fluorescent probes, capitalizing on the pyrazole's π-stacking ability. This aligns with booming interest in super-resolution microscopy and single-molecule imaging techniques. The CAS 2171793-15-8 material shows particular promise in click chemistry applications due to its orthogonal reactivity with common copper-catalyzed azide-alkyne cycloadditions (CuAAC).

Quality control specifications for 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-1H-pyrazol-1-yl}acetic acid typically include NMR spectroscopy validation (1H, 13C) and chiral HPLC analysis to confirm enantiomeric purity. These rigorous standards support its use in asymmetric synthesis and chiral drug development, areas experiencing rapid growth due to FDA enantiopurity requirements for new molecular entities.

The compound's molecular weight (455.47 g/mol) and calculated logP values suggest favorable ADME properties, making it attractive for medicinal chemistry programs focused on CNS penetration or oral bioavailability optimization. Recent patent literature reveals its incorporation into PROTAC (proteolysis targeting chimera) architectures, demonstrating its relevance to targeted protein degradation strategies.

Supply chain considerations for CAS 2171793-15-8 emphasize cold-chain logistics and certificates of analysis (CoA), reflecting pharmaceutical industry demands for fully documented synthetic intermediates. The compound's custom synthesis potential enables researchers to explore structure-activity landscapes through analog libraries, supporting high-throughput screening initiatives in academic and industrial settings alike.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.